Phosphoethanolamines
Phosphoethanolamines are a class of organic compounds characterized by the presence of a phosphate group attached to an ethylamine functional group. These molecules serve as essential intermediates in various biological pathways, particularly in the metabolism and signaling mechanisms within cells. Phosphoethanolamines play a critical role in the synthesis of phosphatidylethanolamine (PE), which is a major component of cell membranes. Additionally, these compounds can be involved in the production of other phospholipids and are also important in the regulation of cellular processes such as signal transduction and gene expression.
In chemical research and industry, phosphoethanolamines are used as reagents for the synthesis of various pharmaceuticals, cosmetics, and food additives. Their unique properties make them valuable in developing innovative applications across multiple sectors. Due to their biocompatibility and ability to interact with cellular membranes, they find use in drug delivery systems, where they can enhance the efficacy and safety of therapeutic agents.
The structural complexity and functional versatility of phosphoethanolamines make them a focal point for both academic research and industrial development, offering potential benefits across diverse fields.

Structure | Chemical Name | CAS | MF |
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Sphinganine-C17-1-phosphate | 474923-29-0 | C17H38NO5P |
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rac FTY720-d4 Phosphate | 1794828-93-5 | C19H34NO5P |
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2-Aminoethyl dihydrogen phosphate calcium salt (2:1) | 18672-70-3 | C4H14CaN2O8P2 |
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Glycerophosphoethanolamine acetals; Glycerophosphoethanolamine 16-methylheptadecanal acetal | 289895-59-6 | C23H48NO6P |
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Formamide,N-hydroxy-N-[2-(phosphonooxy)ethyl]- | 126986-24-1 | C3H8NO6P |
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Phosphorylethanolamine | 1071-23-4 | C2H8NO4P |
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Phosphoric acid, mono(2,3-dihydroxypropyl)mono[2-(dimethylamino)ethyl] ester | 62715-59-7 | C7H18NO6P |
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Aplodan | 6903-79-3 | C4H12N3O4P |
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Phosphorylethanolamine-d4 | 1169692-38-9 | C2H8NO4P |
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rac FTY720 Phosphate | 402615-91-2 | C19H34NO5P |
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